Cas no 954021-87-5 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 954021-87-5
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 6150845
• PubChem ID: 16896170
• Update Time: 2025-08-05

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
• N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
• 954021-87-5
• N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide
• AKOS024491618
• F5033-0864
• VU0630910-1

• Inchi： 1S/C19H22N2O4/c22-19(15-3-4-17-18(10-15)25-13-24-17)20-11-14-5-7-21(8-6-14)12-16-2-1-9-23-16/h1-4,9-10,14H,5-8,11-13H2,(H,20,22)
• InChI Key： YPCFQVWHDCYLKS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

The compound CAS No. 954021-87-5, also known as N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Analysis

The molecular structure of N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide comprises several key functional groups that contribute to its chemical reactivity and biological activity. The molecule features a benzodioxole ring system, which is known for its stability and ability to participate in hydrogen bonding. Additionally, the presence of a furan moiety introduces electron-donating properties, enhancing the compound's reactivity in certain chemical environments. The piperidine ring adds rigidity to the structure, potentially influencing the molecule's bioavailability and pharmacokinetic properties.

Synthesis and Chemical Properties

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent studies have highlighted the use of microwave-assisted synthesis techniques to improve reaction efficiency and yield. The incorporation of a carboxamide group at the terminal position of the molecule is crucial for its biological activity, as it facilitates interactions with target proteins or enzymes.

Pharmacological Activity

Preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes associated with inflammatory processes. For instance, research published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways. Furthermore, recent investigations into its anti-inflammatory properties have shown promise in preclinical models of arthritis.

Applications in Drug Discovery

The unique combination of structural features in this compound makes it an attractive candidate for drug discovery programs targeting inflammatory diseases. Its ability to modulate multiple signaling pathways suggests potential utility in developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, ongoing research is exploring its potential as a chemopreventive agent against oxidative stress-induced disorders.

Future Directions

The development of this compound into a clinical candidate will require extensive preclinical testing to evaluate its safety profile and efficacy in vivo. Current research efforts are focused on optimizing its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, N-{(1-furan-methyl-piperidin4yl)methyl}-benzodioxole-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for addressing unmet medical needs in inflammation-related diseases.